N-(3-fluorophenyl)-2-[(4-oxo-3-phenyl-5H-pyrimido[5,4-b]indol-2-yl)sulfanyl]acetamide

• IUPAC Name: N-(3-fluorophenyl)-2-[(4-oxo-3-phenyl-5H-pyrimido[5,4-b]indol-2-yl)sulfanyl]acetamide
• InChI: InChI=1S/C24H17FN4O2S/c25-15-7-6-8-16(13-15)26-20(30)14-32-24-28-21-18-11-4-5-12-19(18)27-22(21)23(31)29(24)17-9-2-1-3-10-17/h1-13,27H,14H2,(H,26,30)
• InChI Key: RAEKDNPSDUGXDC-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)N2C(=O)C3=C(C4=CC=CC=C4N3)N=C2SCC(=O)NC5=CC(=CC=C5)F
• Molecular Formula: C24H17FN4O2S
• Molecular Weight: 444.5 g/mol

Description

N-(3-fluorophenyl)-2-[(4-oxo-3-phenyl-5H-pyrimido[5,4-b]indol-2-yl)sulfanyl]acetamide is a useful research compound. Its molecular formula is C24H17FN4O2S and its molecular weight is 444.48. The purity is usually 95%.
BenchChem offers high-quality N-(3-fluorophenyl)-2-[(4-oxo-3-phenyl-5H-pyrimido[5,4-b]indol-2-yl)sulfanyl]acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(3-fluorophenyl)-2-[(4-oxo-3-phenyl-5H-pyrimido[5,4-b]indol-2-yl)sulfanyl]acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Quantum Chemical Insight

A study focused on the quantum chemical insight into the molecular structure, NBO analysis, and spectroscopic (FT–IR, FT–Raman) characteristics of a similar antiviral molecule, showing its synthesis, characterization, and potential antiviral potency against SARS-CoV-2 protein through molecular docking. The analysis included the equilibrium geometry, natural bond orbital calculations, and vibrational assignments using density functional B3LYP method. The study provided insights into the intermolecular interactions based on Hirshfeld surfaces and examined drug likeness and pharmacokinetic properties (Mary et al., 2020).

Radiosynthesis for Imaging

Research on the radiosynthesis of selective radioligands for imaging the translocator protein (18 kDa) with positron emission tomography (PET) has been conducted. This included the synthesis of DPA-714, a compound designed with a fluorine atom for labeling with fluorine-18, facilitating in vivo imaging. The study highlights the synthesis process and the potential application in imaging studies (Dollé et al., 2008).

Modulation of Immune Response to Tumors

A novel synthetic compound, N-[4-[(4-fluorophenyl)sulfonyl]phenyl] acetamide, demonstrated the capability to modify the reactivity of lymphoid cell populations affected by tumor growth, augmenting the response of lymphocytes and enhancing macrophage inhibitory effects on tumor cells. The compound's immunomodulating effects suggest potential for augmenting the host's immune response to tumors (Wang et al., 2004).

Crystal Structure Analysis

Studies on the crystal structures of related 2-[(4,6-diaminopyrimidin-2-yl)sulfanyl]acetamides revealed insights into the molecular conformation and intramolecular hydrogen bond stabilizing the folded conformation, providing foundational knowledge for further drug design and development (Subasri et al., 2016).